Cas no 897623-66-4 (2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 897623-66-4
• MF: C₂₂H₁₈FN₅O
• MW: 387.409627437592
• CID: 6338811
• PubChem ID: 16799302
• Update Time: 2025-08-05

2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-(4-phenylphenyl)acetamide
• 2-([1,1'-biphenyl]-4-yl)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide
• F2070-1721
• AKOS024625810
• 897623-66-4
• 2-{[1,1'-biphenyl]-4-yl}-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide

• Inchi： 1S/C22H18FN5O/c23-19-10-12-20(13-11-19)28-21(25-26-27-28)15-24-22(29)14-16-6-8-18(9-7-16)17-4-2-1-3-5-17/h1-13H,14-15H2,(H,24,29)
• InChI Key： FMCBVKIIWSXALZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CNC(CC2C=CC(C3C=CC=CC=3)=CC=2)=O)=NN=N1

Computed Properties

• Exact Mass: 387.14953838g/mol
• Monoisotopic Mass: 387.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Comprehensive Analysis of 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 897623-66-4)

In the realm of pharmaceutical and biochemical research, 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 897623-66-4) has emerged as a compound of significant interest. This molecule, characterized by its unique biphenyl and tetrazole moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural complexity, which allows for diverse interactions with biological targets.

The compound's acetamide backbone, combined with the 4-fluorophenyl substitution, enhances its stability and bioavailability, making it a candidate for further pharmacological studies. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such molecules, as they can be virtually screened for binding affinities against various proteins. This aligns with the growing demand for precision medicine and targeted therapies, which dominate current biomedical discussions.

From a synthetic perspective, 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide exemplifies modern heterocyclic chemistry techniques. Its tetrazole ring is a notable feature, as this nitrogen-rich structure is frequently utilized in bioisosteric replacements to improve drug-like properties. The incorporation of a fluorine atom further optimizes its electronic and steric profile, a strategy commonly employed in rational drug design.

In the context of SEO optimization, this compound attracts queries related to structure-activity relationships (SAR), molecular docking, and small-molecule inhibitors. Researchers often search for its synthetic protocols, spectroscopic data (e.g., NMR, HPLC), and potential biological activities. Additionally, its CAS No. 897623-66-4 serves as a critical identifier in chemical databases, ensuring accurate retrieval of literature and commercial sources.

Environmental and green chemistry considerations are also relevant, as the pharmaceutical industry seeks sustainable synthesis routes for such compounds. The biphenyl scaffold, for instance, is a common motif in agrochemicals and material science, further broadening the compound's applicability. Discussions around catalytic efficiency and waste reduction in its production resonate with global sustainability goals.

In summary, 2-{1,1'-biphenyl-4-yl}-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide represents a multifaceted subject for scientific inquiry. Its intersection with drug development, computational modeling, and sustainable synthesis positions it as a valuable entity in contemporary research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.